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Compound Focus: 3-Hydroxy Carvedilol-d5
Cat. No.: S12908132

Chemical Profiles and Roles

The table below summarizes the fundamental differences between the two compounds based on the search

results.
. 3-Hydroxy Carvedilol-d5 (Metabolite &
Feature Carvedilol (Parent Drug)
Isotope)
Chemical Role Active pharmaceutical ingredient Deuterium-labeled metabolite of Carvedilol
(API) [1] [2]
Primary Treatment for heart failure and Internal standard for quantitative bioanalysis
Application hypertension [1] (LC-MS/MS) [2] [3]
Molecular C24H26N20a4 [1] C24H21DsN20s [2]
Formula
Molecular Weight  406.5 g/mol [1] 427.50 g/mol [2]
Key Racemic mixture (S- and R- Isotopically labeled tracer [2]
Characteristic enantiomers) [4]
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Analytical Method for Quantification

One primary application of 3-Hydroxy Carvedilol-d5 is as an internal standard in mass spectrometry-based
assays to ensure accurate measurement of drug and metabolite levels [2] [3]. The methodology below is
adapted from a published LC-MS/MS protocol for simultaneous quantification of carvedilol and other heart

failure medications [3].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoqHWVIFJ-7Glr7qzaD_43sx7o-AixDo4_BlimRYz-fzoOOsxzar
https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://www.smolecule.com/products/s12908132?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Start: DBS Sample)
(Punch Out Disa

(Add Water & Vorte)a

:

@dd Precipitation Solution (with ISTDD

N
N
\

(Vortex & Centrifug) [STD 3-Hydroxy Carvedilol- d5]

:

(Transfer Supernatana

:

@Vaporate under Nz)

:

(Reconstitute in LC-MS/MS Solvena

:

(Inject into LC—MS/MS)

:

(Data Analysis & Quantificatiora

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s12908132?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Insights on Stability and Properties

While direct stability data is unavailable, the search results provide related insights:

e Metabolic Pathway: 3-Hydroxy Carvedilol is an active metabolite of carvedilol [2]. The parent drug's
stability can be influenced by its chiral nature, as the S- and R- enantiomers can interact differently
with biological systems and exhibit distinct metabolic fates [4].

¢ Analytical Stability: In the context of bioanalysis, the stability of 3-Hydroxy Carvedilol-d5 in Dried
Blood Spot (DBS) samples is crucial. One study confirmed that the analyte remained stable in DBS
throughout the sample processing and analysis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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